Cas no 1344046-06-5 ((4-methoxy-2-pyridyl)methanamine;dihydrochloride)

• Product Name: (4-methoxy-2-pyridyl)methanamine;dihydrochloride
• CAS No: 1344046-06-5
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• MDL: MFCD20327973
• CID: 1091757
• PubChem ID: 71699979
• Update Time: 2025-08-04

(4-methoxy-2-pyridyl)methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methoxypyridin-2-yl)methanamine dihydrochloride
• AK145886
• AB0091460
• ST24034729
• 1-(4-Methoxypyridin-2-yl)methanamine--hydrogen chloride (1/2)
• (4-methoxy-2-pyridyl)methanamine;dihydrochloride
• SB79058
• EN300-115348
• DTXSID90856619
• (4-Methoxy-2-pyridyl)methanamine Dihydrochloride
• SY068108
• (4-methoxypyridin-2-yl)methanamine;dihydrochloride
• 1344046-06-5
• DS-8360
• (4-Methoxypyridin-2-yl)MethanaMine 2HCl
• MFCD20327973
• C72364
• (4-methoxypyridin-2-yl)methanaminedihydrochloride
• 1-(4-METHOXYPYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• CS-W007085
• AKOS022178583

• MDL： MFCD20327973
• Inchi： 1S/C7H10N2O.2ClH/c1-10-7-2-3-9-6(4-7)5-8;;/h2-4H,5,8H2,1H3;2*1H
• InChI Key： IEURCDZVESESPI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CN=C(C=1)CN

Computed Properties

• Exact Mass: 210.0326684g/mol
• Monoisotopic Mass: 210.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (4-methoxy-2-pyridyl)methanamine;dihydrochloride

Comprehensive Overview of (4-Methoxy-2-pyridyl)methanamine Dihydrochloride (CAS No. 1344046-06-5)

(4-Methoxy-2-pyridyl)methanamine dihydrochloride (CAS No. 1344046-06-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a pyridine core with a methoxy substituent and an amine functional group, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers often explore its role as a building block for designing novel bioactive molecules, particularly in the development of kinase inhibitors and CNS-targeting agents.

The structural uniqueness of (4-methoxy-2-pyridyl)methanamine lies in its ability to serve as a versatile pharmacophore. The dihydrochloride salt form enhances its solubility, making it particularly valuable in high-throughput screening and in vitro assays. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they are frequently used in fragment-based drug design and cheminformatics studies. Scientists are increasingly investigating its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current healthcare priorities.

From a synthetic chemistry perspective, CAS 1344046-06-5 exemplifies the growing demand for heterocyclic amines in modern organic synthesis. Its methoxy-pyridine scaffold is particularly attractive for constructing selective enzyme modulators, a hot topic in precision medicine research. The compound's stability under physiological conditions makes it suitable for prodrug development, another area of intense scientific inquiry. Analytical techniques like HPLC and LC-MS are commonly employed to characterize this material, ensuring compliance with stringent pharmaceutical standards.

In the context of green chemistry initiatives, researchers are exploring sustainable synthesis routes for (4-methoxy-2-pyridyl)methanamine dihydrochloride. This aligns with the broader industry shift toward environmentally friendly synthetic methods and atom-efficient reactions. The compound's relevance extends to bioconjugation chemistry, where its primary amine functionality enables the creation of various biomolecular probes for diagnostic applications. Such versatility explains its inclusion in many commercial screening libraries and research reagent catalogs.

Quality control of 1344046-06-5 remains paramount, with emphasis on spectroscopic purity and stoichiometric consistency. Advanced characterization methods including NMR and XRPD are routinely applied to verify its structural integrity. The compound's growing prominence in academic publications and patent applications reflects its importance in contemporary chemical research. As the pharmaceutical industry continues to prioritize targeted therapies and personalized medicine, derivatives of this pyridylmethanamine scaffold are likely to remain at the forefront of innovative drug development strategies.

The storage and handling of (4-methoxy-2-pyridyl)methanamine dihydrochloride require standard laboratory precautions for amine-containing compounds. Proper desiccation and protection from light exposure are recommended to maintain stability. Its applications span multiple disciplines, from medicinal chemistry to materials science, demonstrating the interdisciplinary nature of modern chemical research. With increasing interest in small molecule therapeutics, this compound's significance in lead optimization processes continues to grow, making it a valuable asset for both industrial and academic research laboratories.